Cas no 82560-07-4 (Benzoic acid, 2,6-dipropoxy-)
Benzoic acid, 2,6-dipropoxy- structure
Product Name:Benzoic acid, 2,6-dipropoxy-
CAS No:82560-07-4
MF:C13H18O4
MW:238.279624462128
CID:689198
PubChem ID:13234269
Update Time:2025-04-19
Benzoic acid, 2,6-dipropoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,6-dipropoxy-
- 2,6-dipropoxybenzoic acid
- 2,6-di-n-propoxybenzoic acid
- 82560-07-4
- DTXSID10530666
- BCQFMOUYPQROJY-UHFFFAOYSA-N
- SCHEMBL9712657
- 2,6di-n-propoxybenzoic acid
-
- Inchi: 1S/C13H18O4/c1-3-8-16-10-6-5-7-11(17-9-4-2)12(10)13(14)15/h5-7H,3-4,8-9H2,1-2H3,(H,14,15)
- InChI Key: BCQFMOUYPQROJY-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC=C(C=1C(=O)O)OCCC
Computed Properties
- Exact Mass: 238.12050905g/mol
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 2,6-dipropoxy- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
82560-07-4 (Benzoic acid, 2,6-dipropoxy-) Related Products
- 3147-64-6(2-Hydroxy-6-methoxybenzoic acid)
- 91-52-1(2,4-Dimethoxybenzoic acid)
- 134-11-2(2-Ethoxybenzoic acid)
- 1466-76-8(2,6-Dimethoxybenzoic acid)
- 2237-36-7(4-Methoxysalicylic acid)
- 2100-31-4(2-Propoxybenzoic acid)
- 529-75-9(2-Methoxybenzoic acid)
- 570-02-5(2,4,6-Trimethoxybenzoic acid)
- 579-75-9(2-Methoxybenzoic acid)
- 2224-00-2(2-Ethoxy-1-naphthoic acid)
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